ABSTRACTThe prediction of transport and thermodynamic properties of the blast furnace slag is an experimentally tedious job to accomplish as seen in part-1 of this work. Literature studies have shown that the use of machine learning in the determination of the properties as a function of composition is an effective technique for glassy slags. However, the application of machine learning and data science techniques in the prediction of high alumina slag properties has not been studied extensively so far. In this paper, the use of Support Vector Machine (SVM) and ExtraTrees Regressor have been done to predict the viscosity, liquidus temperature, and other thermodynamic properties of blast furnace type slag in the high alumina regime, i.e. Al2O3 varying from 18 to 22 wt-%. The minimization of detrimental effects of high alumina slag has been studied by varying the MgO content and CaO/SiO2 ratio in the range of 8–12 wt-% and 0.8–1.2, respectively. The accuracy of models has been tuned to be fairly high and the results of the prediction have been discussed with possible solutions to operate under the high alumina regime of blast furnace slag.

ABSTRACTMaking cost-effective quenching and partitioning (Q&P) steel with good mechanical performance is attractive to the automotive industry. A low carbon steel was hot rolled, directly quenched, and isothermally partitioned using salt bath treatment. Effects of partitioning temperature and time on the microstructures and properties of the steel were studied. The microstructure consisted of carbide-free bainitic ferrite, polygonal ferrite, and retained austenite. The hot rolling introduced strain energy to the austenite, promoting the formation of ferrite, and enhancing the diffusion of carbon in the subsequent partitioning process with an accompaniment of the growth of ferrite. The ferrite was inferred to not only improve the plasticity of the steel but also make the retained austenite more stable. Steel exhibited excellent mechanical properties with high strength and elongation (>23 GPa·%). This study presents a preliminary approach for economical online Q&P steel production.

ABSTRACTThe steel industry presents several problems and opportunities for improvement, from the factory floor to the business management level. Operational procedures are continually improved to reduce failures, create reliable parameters and increase the reliability of the equipment. A highlight is the computer vision, presented in several processes, contributing to the continuous and accelerated advancements of innovations in industrial processes, allowing systems' automation or upgrade and changing their way of operation. This project aims to segment and detect, through convolutional neural networks, the wear of the shovels of the slag scrapers in pig iron pans in a Kambara Reactor of an industrial steel plant. In other words, the goal is to detect the wear of the shovels to control their use and replacement using mask R-CNN (Regionbased Convolutional Neural Network), for instance, segmentation and pixel count for wear control and change forecast.

ABSTRACTThe productivity of the blast furnace Ironmaking process is significantly dependent on the slag chemistry. The presence of compounds like Al2O3 in high quantities can make the hearth slag highly viscous and difficult to tap. The objective of part-1 of this study is to provide a comprehensive analysis of the role of high alumina (Al2O3 > 15%) compositions in the blast furnace slags. Slag viscosity, liquidus temperature, activation energy, etc., are critically reviewed with respective solutions to operate under the desired conditions. Flow parameters of the slag are examined to understand the melting-softening phenomena which directly affect the slag tap-to-tap time. The addition of certain additives to the slag system has also been studied with the aim to improve the target properties of the slag. A range of slag compositions and their optimization techniques are discussed in this part to provide greater insight into the topic.

ABSTRACTThe size distribution of iron ore sinter is critical to efficient blast furnace operation and is an optimised variable in sinter plants globally. Prompt process control response to discrepancies in sinter size is essential, and the standard sieve measurement test introduces significant delay in data acquisition. We introduce a networked optical sensor system that is shown to accurately measure size distribution within 5 s, collect data continuously at 0.5 Hz, and is well correlated to sieving measurements. This system is deployed at the end of a sinter plant, providing real-time process control data with digital image analysis performed on an integrated microprocessor. The systems performance was assessed with a 12-week validation period, showing excellent correlation with sieve data. Systems such as ours can be widely implemented in sinter plants, and in similar steelmaking applications, due to its cost-effective implementation of continuous data acquisition and the systems versatility to be adapted.

ABSTRACTIn this paper, through softening–melting test of sinter with high MgO content produced by iron and steel enterprises, the double influence of high MgO concentration on soft melting performance of sinter was researched. The experimental results show that in the sinter melting process, on the one hand, the slag viscosity will gradually decrease from 0.107 to 0.095 Pa·S at 1540°C with the increase in MgO content in the sinter. On the other hand, with the increase in MgO content, the content of solid oxide in sinter slag at 1540°C increases from 2.41% to 15.31%, the separation of slag and iron at high temperature also makes a large number of MgO elements precipitate out in solid phase, which hinders the flow performance of slag. In addition, the influence amplitude of MgO content on the melting performance of sinter mainly depends on gangue content in sinter.

ABSTRACTIn response to the problem of rich vanadium–titanium magnetite (VTM) resources in China contrasting with low blast furnace utilization, a HIsmelt process for smelting VTM is proposed. The influence of the process parameters on smelting reduction is analysed under laboratory conditions by simulating smelting reduction. The results show that extending the reaction time reduces the FeO content in the slag by 15.34 wt-%, increasing the reaction temperature reduces the FeO content in the slag by 26.38 wt-%, and increasing the basicity reduces the FeO content in the slag by 11.26 wt-%. The control temperature for smelting VTM using the HIsmelt process is 1425°C, with a reduction time of 20–30 min, which is conducive to the transfer of vanadium to the molten iron and the enrichment of titanium in the slag. To ensure vanadium and titanium are efficiently utilized, a basicity control of 0.8 is appropriate.

Published in Ironmaking & Steelmaking: Processes, Products and Applications (Vol. 50, No. 5, 2023)

ABSTRACTThe reduction behaviour of hydrogen with FeO in synthetic molten HIsarna slag has been investigated using two experimental methods: (1) Blowing 5% or 10% H2-Ar onto the molten slag at 1450°C, 1475°C, 1550°C, respectively; and (2) Injecting 10% H2-Ar into the molten slag at the flowrates of 0.5, 1.0, 1.5 L min−1. During the gas blowing onto the melt, the reaction is initially controlled by gas phase diffusion, followed by limitation of liquid phase diffusion. The reaction rate is significantly improved by injecting the gas into the molten slag; bubbles are generated during the gas injection resulting in ample surface area between the gas and liquid slag. The overall reduction is controlled by the liquid phase mass transfer of FeO in the injection case; described by the penetration theory.

ABSTRACTThe effects of CaO/Al2O3 mass ratio on the viscosity and structure of new CaO–Al2O3–TiO2-based fluorine-free mold fluxes for high titanium steel are investigated by viscometer, molecular dynamics (MD) simulations and Raman spectroscopy. When the CaO/Al2O3 mass ratio increased from 0.6 to 1.4, the viscosities and activation energies reduced from 0.43 to 0.10 Pa·s and 127.8–74.2 kJ·mol−1, respectively. While the break temperatures raised from 1385 to 1507 K. Moreover, according to MD simulation results, the concentration of high coordination of Al–O and Ti–O bonds decreased, and the complex structure units of Q3, Q4 and Q5 turned to the simple structure units of Q0, Q1 and Q2. Raman spectra suggested that the concentrations of Ti–O–Ti(Al) linkage and Q2(Si-O−) decreased significantly, but the concentration of Q1(Si–O−) increased. Therefore, CaO/Al2O3 could simplify the network structure and decrease the viscosity of new CaO–Al2O3–TiO2-based fluorine-free mold fluxes for high titanium steel.